2-cyano-3-[5-(2-methyl-4-nitrophenyl)-2-furyl]-N-(3-methylphenyl)acrylamide

• IUPAC Name: (E)-2-cyano-3-[5-(2-methyl-4-nitrophenyl)furan-2-yl]-N-(3-methylphenyl)prop-2-enamide
• InChI: InChI=1S/C22H17N3O4/c1-14-4-3-5-17(10-14)24-22(26)16(13-23)12-19-7-9-21(29-19)20-8-6-18(25(27)28)11-15(20)2/h3-12H,1-2H3,(H,24,26)/b16-12+
• InChI Key: WVUGKLGWVZFZDT-FOWTUZBSSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)C(=CC2=CC=C(O2)C3=C(C=C(C=C3)[N+](=O)[O-])C)C#N
• Isomeric SMILES: CC1=CC(=CC=C1)NC(=O)/C(=C/C2=CC=C(O2)C3=C(C=C(C=C3)[N+](=O)[O-])C)/C#N
• Molecular Formula: C22H17N3O4
• Molecular Weight: 387.4 g/mol

Description

2-cyano-3-[5-(2-methyl-4-nitrophenyl)-2-furyl]-N-(3-methylphenyl)acrylamide, also known as MNFA, is a synthetic compound that has gained attention in recent years due to its potential applications in scientific research. This compound has been found to exhibit promising biochemical and physiological effects, making it a valuable tool for studying various biological processes. In

Mechanism of Action

The mechanism of action of 2-cyano-3-[5-(2-methyl-4-nitrophenyl)-2-furyl]-N-(3-methylphenyl)acrylamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. This compound has been shown to inhibit the activity of the enzyme topoisomerase II, which is involved in DNA replication and cell division. This inhibition leads to the induction of apoptosis in cancer cells. This compound has also been found to inhibit the NF-κB signaling pathway, which is responsible for regulating inflammation in the body.
Biochemical and Physiological Effects
In addition to its anti-cancer and anti-inflammatory properties, this compound has been found to have other biochemical and physiological effects. This compound has been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine in the brain. This inhibition may lead to an increase in acetylcholine levels, which may be beneficial in the treatment of Alzheimer's disease.
This compound has also been found to have antioxidant properties. This compound has been shown to scavenge free radicals, which are responsible for causing oxidative damage in the body. This compound may be useful in the treatment of various diseases that are associated with oxidative stress, such as cardiovascular disease and diabetes.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-cyano-3-[5-(2-methyl-4-nitrophenyl)-2-furyl]-N-(3-methylphenyl)acrylamide in lab experiments is its ability to selectively target cancer cells. This compound has been shown to have a higher toxicity towards cancer cells compared to normal cells, making it a valuable tool for studying cancer. Another advantage of using this compound is its ability to inhibit the NF-κB signaling pathway, which is involved in regulating inflammation in the body. This compound may be useful in the development of new anti-inflammatory drugs.
One of the limitations of using this compound in lab experiments is its relatively low solubility in water. This may limit its use in certain experiments that require a water-soluble compound. Another limitation of using this compound is its potential toxicity towards normal cells. While this compound has been shown to have a higher toxicity towards cancer cells, it may still have some toxicity towards normal cells.

Future Directions

There are several future directions for the use of 2-cyano-3-[5-(2-methyl-4-nitrophenyl)-2-furyl]-N-(3-methylphenyl)acrylamide in scientific research. One potential application is in the development of new anti-cancer drugs. This compound has been shown to be effective in inhibiting the growth of various cancer cell lines, and further research may lead to the development of new drugs that are based on this compound.
Another potential application for this compound is in the development of new anti-inflammatory drugs. This compound has been shown to inhibit the NF-κB signaling pathway, which is involved in regulating inflammation in the body. Further research may lead to the development of new drugs that are based on this compound and that can be used to treat various inflammatory diseases.
Conclusion
In conclusion, this compound is a synthetic compound that has gained attention in recent years due to its potential applications in scientific research. This compound has been found to exhibit promising anti-cancer, anti-inflammatory, and antioxidant properties, making it a valuable tool for studying various biological processes. While there are some limitations to using this compound in lab experiments, its potential applications in the development of new drugs make it an exciting area of research.

Synthesis Methods

2-cyano-3-[5-(2-methyl-4-nitrophenyl)-2-furyl]-N-(3-methylphenyl)acrylamide can be synthesized through a multi-step process that involves the reaction of various chemicals. The synthesis of this compound starts with the reaction of 2-methyl-4-nitrophenylhydrazine with furfural to yield 5-(2-methyl-4-nitrophenyl)-2-furylmethylidenehydrazine. The resulting compound is then reacted with 3-methylphenylacetic acid to produce 3-[5-(2-methyl-4-nitrophenyl)-2-furyl]-N-(3-methylphenyl)acrylamide. Finally, the addition of cyanide ion to the acrylamide group leads to the formation of this compound.

Scientific Research Applications

2-cyano-3-[5-(2-methyl-4-nitrophenyl)-2-furyl]-N-(3-methylphenyl)acrylamide has been found to exhibit a range of biological activities that make it a valuable tool for scientific research. One of the primary applications of this compound is in the study of cancer. This compound has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. This compound works by inducing apoptosis, or programmed cell death, in cancer cells.
In addition to its anti-cancer properties, this compound has also been found to have anti-inflammatory effects. This compound has been shown to inhibit the production of inflammatory cytokines, which are responsible for causing inflammation in the body. This compound may be useful in the treatment of various inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.